Cas no 624-82-8 (N'-Hydroxyimidoformamide)

• Product Name: N'-Hydroxyimidoformamide
• CAS No: 624-82-8
• MF: CH₄N₂O
• MW: 60.0552597045898
• MDL: MFCD00008125
• CID: 503271
• PubChem ID: 24848456
• Update Time: 2025-05-24

N'-Hydroxyimidoformamide Chemical and Physical Properties

Names and Identifiers

• Methanimidamide,N-hydroxy- (9CI)
• Formamidoxime
• N'-Hydroxyimidoformamide
• Aminoformaldehyde oxime
• carboxamidoxime
• formamideoxime
• formamidoxim
• isouretin
• isuretin
• N-hydroxycarboximidamide
• n-hydroxy-methanimidamid
• n-hydroxymethanimidamide
• 624-82-8
• DTXSID70879780
• AKOS001199872
• Formamidoxine
• Methanimidamide, N-hydroxy-(9CI)
• Methanimidamide, N-hydroxy-
• EN300-23600
• NSC13993
• N-Hydroxyimidoformamide
• DTXCID401017787
• NSC 13993
• NSC-13993
• EINECS 210-865-8
• N-Hydroxyformamidine
• Z156964716
• N'-hydroxymethanimidamide
• MFCD00008125
• STR06730
• Formamide oxime
• N-hydroxymethaneimidamide
• Formamidoxim [German]
• Formamidoxime, 99%
• AKOS025311462

• MDL： MFCD00008125
• Inchi： 1S/CH4N2O/c2-1-3-4/h1,4H,(H2,2,3)
• InChI Key： IONSZLINWCGRRI-UHFFFAOYSA-N
• SMILES： O/N=C/N

Computed Properties

• Exact Mass: 60.03240
• Monoisotopic Mass: 60.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 25.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.3000 (rough estimate)
• Melting Point: 112-115 °C (lit.)
• Boiling Point: 95.06°C (rough estimate)
• Flash Point: 89.3°C
• Refractive Index: 1.4840 (estimate)
• PSA: 58.61000
• LogP: 0.06290

N'-Hydroxyimidoformamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H351
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S22; S36
• RTECS：LQ4632000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R40
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Formamidines

Additional information on N'-Hydroxyimidoformamide

N'-Hydroxyimidoformamide: A Comprehensive Overview

N'-Hydroxyimidoformamide, also known by its CAS number 624-82-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, with the molecular formula C2H5NO2, belongs to the class of amidoximes and is widely studied for its role in various chemical reactions and industrial processes. The compound is characterized by its ability to act as a versatile intermediate in organic synthesis, making it a valuable component in the development of pharmaceuticals, agrochemicals, and other specialty chemicals.

Recent advancements in the field of organic chemistry have shed light on the synthesis and characterization of N'-Hydroxyimidoformamide. Researchers have explored novel methods to produce this compound with high purity and efficiency. For instance, studies have demonstrated that the compound can be synthesized via the reaction of formamide with hydroxylamine hydrochloride under specific conditions. This method not only ensures a high yield but also minimizes the formation of unwanted by-products, making it an attractive option for large-scale production.

The physical and chemical properties of N'-Hydroxyimidoformamide are critical to understanding its behavior in different environments. The compound is a white crystalline solid with a melting point of approximately 160°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and acetone. These properties make it suitable for use in various solvent systems where controlled solubility is essential.

One of the most promising applications of N'-Hydroxyimidoformamide lies in its use as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of novel antibiotics and antiviral agents. For example, researchers have utilized this compound as a key intermediate in the synthesis of peptide-based drugs, which have shown potent activity against various bacterial and viral pathogens. These findings underscore the potential of N'-Hydroxyimidoformamide in advancing drug discovery and development.

In addition to its role in pharmaceuticals, N'-Hydroxyimidoformamide has also found applications in agrochemicals. The compound serves as an intermediate in the synthesis of herbicides and fungicides, which are crucial for crop protection and yield enhancement. Recent research has focused on optimizing the synthesis pathways to improve the efficiency and sustainability of these processes. For instance, green chemistry approaches such as catalytic hydrogenation and microwave-assisted synthesis have been employed to reduce energy consumption and minimize waste generation.

The environmental impact of N'-Hydroxyimidoformamide has also been a topic of interest among scientists. Studies have investigated its biodegradability and toxicity to aquatic organisms. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, with complete degradation occurring within 28 days. However, further research is needed to assess its long-term environmental fate and potential risks to ecosystems.

From a commercial perspective, N'-Hydroxyimidoformamide is widely available from various chemical suppliers worldwide. Its availability has been facilitated by advancements in manufacturing technologies and quality control measures. The compound is typically packaged in moisture-proof containers to ensure stability during storage and transportation.

In conclusion, N'-Hydroxyimidoformamide (CAS No. 624-82-8) is a versatile chemical compound with a wide range of applications across different industries. Its role as an intermediate in organic synthesis has made it indispensable in the development of pharmaceuticals, agrochemicals, and specialty chemicals. With ongoing research focusing on improving its synthesis methods and expanding its applications, this compound is poised to play an even more significant role in the chemical industry in the coming years.